Cas no 2035022-76-3 ((E)-3-phenyl-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]prop-2-en-1-one)

• Product Name: (E)-3-phenyl-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]prop-2-en-1-one
• CAS No: 2035022-76-3
• MF: C₂₀H₁₈N₄O
• MW: 330.383123874664
• CID: 5379676
• Update Time: 2025-10-30

(E)-3-phenyl-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-phenyl-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]prop-2-en-1-one

• Inchi： 1S/C20H18N4O/c25-20(12-11-16-7-3-1-4-8-16)23-13-18(14-23)24-15-19(21-22-24)17-9-5-2-6-10-17/h1-12,15,18H,13-14H2/b12-11+
• InChI Key： GQHWJVVBMCDDSP-VAWYXSNFSA-N
• SMILES： C(N1CC(N2C=C(C3=CC=CC=C3)N=N2)C1)(=O)/C=C/C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (E)-3-phenyl-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]prop-2-en-1-one

Introduction to (E)-3-phenyl-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]prop-2-en-1-one (CAS No: 2035022763)

The compound (E)-3-phenyl-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]prop-2-en-1-one (CAS No: 2035022763) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a phenyl group, a triazole ring, and an azetidine moiety, all interconnected in a specific spatial arrangement that contributes to its unique properties.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and material science. The presence of the 4-phenyltriazole group in the molecule is particularly noteworthy, as it has been shown to exhibit strong antioxidant and anti-inflammatory properties. These properties make the compound a promising candidate for the development of novel therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related conditions.

The azetidine ring in the molecule plays a crucial role in stabilizing the overall structure. Azetidines are known for their ability to form rigid frameworks, which can enhance the bioavailability and pharmacokinetic properties of drugs. This makes (E)-3-phenyl... an attractive scaffold for medicinal chemists seeking to design molecules with improved therapeutic indices.

One of the most exciting developments in the field is the application of computational chemistry techniques to predict and optimize the properties of such compounds. Advanced molecular modeling tools have enabled researchers to simulate the interactions of (E)-3... with various biological targets, providing insights into its potential efficacy and toxicity profiles.

Furthermore, recent advancements in green chemistry have led to more sustainable methods for synthesizing complex molecules like (E)-3.... These methods not only reduce environmental impact but also lower production costs, making large-scale synthesis more feasible.

In terms of applications, (E)-3... has shown potential in several areas beyond drug development. For instance, its photochemical stability and fluorescence properties make it a candidate for use in sensors and imaging agents. Additionally, its ability to form stable complexes with metal ions could be leveraged in catalysis and materials science.

The integration of experimental and computational approaches has significantly accelerated research on (E)-3... Overcoming challenges such as scalability and bioavailability will be critical for translating this promising compound into real-world applications.